N-benzyl-9-methyl-11-oxo-8-oxa-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6-triene-12-carboxamide

• IUPAC Name: N-benzyl-9-methyl-11-oxo-8-oxa-10-azatricyclo[7.3.1.02,7]trideca-2,4,6-triene-12-carboxamide
• InChI: InChI=1S/C20H20N2O3/c1-20-11-15(14-9-5-6-10-16(14)25-20)17(19(24)22-20)18(23)21-12-13-7-3-2-4-8-13/h2-10,15,17H,11-12H2,1H3,(H,21,23)(H,22,24)
• InChI Key: BJEIAJDDINZWTF-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C(C(=O)N1)C(=O)NCC3=CC=CC=C3)C4=CC=CC=C4O2
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

Synthesis Analysis

The synthesis of structures closely related to "N-benzyl-9-methyl-11-oxo-8-oxa-10-azatricyclo[7.3.1.02,7]trideca-2,4,6-triene-12-carboxamide" involves multi-component condensations and reactions under specific conditions. For example, the synthesis of N-aryl- and N,N-diethyl derivatives through three-component condensation shows the complexity and the precise conditions required for creating such compounds (Zamaraeva et al., 2016).

Molecular Structure Analysis

The characterization and structural analysis of similar compounds, like the synthesis and characterization of N-[(9E)-8,10,17-Triazatetracyclo compounds, have been performed using spectroscopy, microanalysis, and X-ray diffractometry. These studies reveal detailed molecular geometries, including bond lengths and angles, providing a deep understanding of their structural features (Odame et al., 2020).

Chemical Reactions and Properties

The chemical reactivity and properties of similar structures have been explored through various reactions, including cycloaddition reactions and transition metal-free cascade syntheses. These studies highlight the compounds' potential for forming complex, polycyclic structures from simpler starting materials under mild conditions, showcasing their versatile chemical behavior (Nitta et al., 1979).

Physical Properties Analysis

The physical properties, such as crystallization behavior and molecular conformations, have been elucidated through detailed analyses. For instance, the study of ethyl 9-methyl-10-phenyl-11-thioxo derivatives using X-ray crystallography reveals significant insights into the compounds' physical state and structural integrity, highlighting the importance of conformational properties in understanding these molecules (Magerramov et al., 2010).

Chemical Properties Analysis

Investigations into the chemical properties of related compounds focus on their reactivity and potential applications. For example, the study of N,S-containing heterocycles through the Mannich reaction demonstrates the synthetic versatility and potential utility of these compounds in producing a wide range of chemically and biologically relevant structures (Dotsenko et al., 2012).